Cas no 924860-91-3 (N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 924860-91-3
• MF: C₁₇H₁₃N₃O₅S₂
• MW: 403.43222117424
• CID: 5976085
• PubChem ID: 16462783
• Update Time: 2025-10-28

N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-(3-benzylsulfonyl-1,2,4-thiadiazol-5-yl)-1,3-benzodioxole-5-carboxamide
• AKOS002314464
• 924860-91-3
• F2298-1138
• N-(3-(benzylsulfonyl)-1,2,4-thiadiazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C17H13N3O5S2/c21-15(12-6-7-13-14(8-12)25-10-24-13)18-16-19-17(20-26-16)27(22,23)9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19,20,21)
• InChI Key： POPYJWMFMGLVBK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3SN=C(S(CC4=CC=CC=C4)(=O)=O)N=3)=O)C=C2OC1

Computed Properties

• Exact Mass: 403.02966287g/mol
• Monoisotopic Mass: 403.02966287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 144Ų

Additional information on N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide

N-(3-Phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound with CAS No 924860-91-3, known as N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug design and development, particularly in the context of its ability to modulate key biological pathways.

N-(3-phenylmethanesulfonyl-1,2,4-thiadiazol-5-yl)-2H-1,3-benzodioxole-5-carboxamide is characterized by its complex molecular structure, which includes a benzodioxole ring system and a thiadiazole moiety. The benzodioxole group is known for its stability and ability to enhance the pharmacokinetic properties of the molecule. On the other hand, the thiadiazole ring is a heterocyclic structure that contributes to the compound's electronic properties and reactivity. The presence of a phenylmethanesulfonyl group further enhances the molecule's functionality by introducing sulfonamide characteristics, which are often associated with bioavailability and target specificity.

Recent research has focused on the biological activity of this compound. Studies have demonstrated that N-(3-phenylmethanesulfonyl...) exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be a potential candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In terms of synthesis, N-(3-ph...) can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the benzodioxole derivative, followed by the introduction of the thiadiazole ring system. The final step involves the coupling of the phenylmethanesulfonyl group to complete the molecule's structure. This synthetic pathway has been optimized in recent studies to improve yield and purity.

The application potential of this compound extends beyond pharmaceuticals. It has shown promise in agrochemicals due to its ability to inhibit key enzymes involved in plant stress responses. Additionally, its unique electronic properties make it a candidate for use in advanced materials science applications.

In conclusion, N-(3-ph...) represents a cutting-edge molecule with diverse applications across multiple fields. Its structural complexity and functional groups endow it with versatile properties that make it an attractive target for further research and development.